3-Bromo-2,4-dichloro-6-methylquinoline

• Molecular Formula: C10H6BrCl2N
• Molecular Weight: 290.97 g/mol
• IUPAC Name: 3-bromo-2,4-dichloro-6-methylquinoline
• InChI: InChI=1S/C10H6BrCl2N/c1-5-2-3-7-6(4-5)9(12)8(11)10(13)14-7/h2-4H,1H3
• InChI Key: GQCBHOLIJAEWTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C(=C2Cl)Br)Cl

Description

3-Bromo-2,4-dichloro-6-methylquinoline is a halogenated quinoline derivative characterized by bromo, chloro, and methyl substituents at positions 3, 2/4, and 6, respectively. The quinoline core is planar, and halogen substituents contribute to intermolecular interactions such as C–H···Br hydrogen bonds and Br···Cl/N contacts, which stabilize the crystal lattice . Bromoquinolines are pivotal intermediates in medicinal chemistry and materials science, particularly for developing antimycobacterial agents and organic light-emitting diodes (OLEDs) .

Biological Activity

3-Bromo-2,4-dichloro-6-methylquinoline is a quinoline derivative that has garnered attention in medicinal chemistry due to its diverse biological activities. Quinoline compounds are known for their interactions with various biological targets, making them significant in drug development. This article explores the biological activity of 3-Bromo-2,4-dichloro-6-methylquinoline, focusing on its mechanisms of action, effects on cellular processes, and potential therapeutic applications.

The core structure of quinoline allows it to interact with multiple biological targets. The mechanisms through which 3-Bromo-2,4-dichloro-6-methylquinoline exerts its effects include:

• Enzyme Interaction : This compound has been shown to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism. The inhibition alters metabolic pathways and can lead to significant pharmacological effects.
• Cell Signaling Modulation : It influences key signaling pathways such as the MAPK/ERK pathway, which is vital for cell proliferation and differentiation. By modulating these pathways, the compound can affect gene expression related to apoptosis and cell cycle regulation.

3-Bromo-2,4-dichloro-6-methylquinoline exhibits several biochemical properties:

• Molecular Weight : The molecular weight is approximately 256.53 g/mol.
• Stability : The compound remains stable under standard laboratory conditions but may degrade under extreme conditions such as high temperatures or prolonged light exposure.

Cellular Effects

The biological activity of 3-Bromo-2,4-dichloro-6-methylquinoline extends to various cellular processes:

• Gene Expression : It has been observed to alter the expression of genes involved in critical cellular functions like apoptosis and metabolism.
• Toxicity : At low doses, it shows minimal toxicity; however, higher doses can result in adverse effects such as liver damage and disruption of metabolic processes.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 3-Bromo-2,4-dichloro-6-methylquinoline. For instance, a study evaluating its efficacy against Mycobacterium tuberculosis demonstrated significant activity with a Minimum Inhibitory Concentration (MIC) comparable to established antitubercular drugs such as isoniazid and pyrazinamide. The structure–activity relationship (SAR) indicated that specific substitutions enhanced its antimicrobial effectiveness .

Compound	MIC (μM)	Comparison Drug	Relative Potency
3-Bromo-2,4-dichloro-6-methylquinoline	12.23	Isoniazid	2x more potent
3-(2-(3-(benzyloxy)oxetan-3-yl)-3-fluorophenoxy)-8-fluoro-2-methylquinoline	57.73	Pyrazinamide	Comparable

Anticancer Activity

In vitro studies suggest that 3-Bromo-2,4-dichloro-6-methylquinoline exhibits anticancer properties by inducing apoptosis in cancer cell lines. The compound's ability to modulate signaling pathways associated with cell survival and proliferation positions it as a candidate for further investigation in cancer therapeutics .

Pharmacokinetics

Understanding the pharmacokinetics of 3-Bromo-2,4-dichloro-6-methylquinoline is crucial for its therapeutic application:

• Absorption and Distribution : The compound's lipophilicity suggests good membrane permeability.
• Metabolism : Its interaction with cytochrome P450 enzymes indicates that it may undergo significant metabolic transformation, affecting its bioavailability and efficacy.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Properties
3-Bromo-2,4-dichloro-6-methylquinoline has been investigated for its potential as an antimicrobial agent. Studies indicate that derivatives of quinoline compounds exhibit activity against various pathogens, including bacteria and fungi. The presence of halogen substituents in this compound enhances its biological activity by influencing its interaction with microbial targets. For instance, research has shown that quinoline derivatives can inhibit bacterial DNA gyrase and topoisomerase IV, leading to bacterial cell death .

Anticancer Activity
Research into the anticancer properties of 3-Bromo-2,4-dichloro-6-methylquinoline suggests that it may act as a cytotoxic agent against certain cancer cell lines. The mechanism involves the disruption of cellular processes essential for cancer cell survival. In vitro studies have demonstrated that modifications to the quinoline structure can significantly enhance its anticancer efficacy, making it a candidate for further development as an anticancer drug .

Case Study: Antitubercular Activity
A notable application of this compound is in the development of antitubercular agents. A study evaluated the effectiveness of various derivatives against Mycobacterium tuberculosis. Compounds derived from 3-Bromo-2,4-dichloro-6-methylquinoline showed promising results, with some exhibiting Minimum Inhibitory Concentrations (MIC) comparable to established antitubercular drugs like isoniazid and pyrazinamide . The structure-activity relationship (SAR) analysis revealed that specific substitutions on the quinoline ring could enhance antitubercular activity significantly.

Materials Science

Organic Semiconductors
In materials science, 3-Bromo-2,4-dichloro-6-methylquinoline is being explored for its potential use in organic semiconductors and light-emitting diodes (LEDs). Its unique electronic properties, attributed to the halogen substituents, allow for efficient charge transport and light emission. Research is ongoing to optimize its performance in electronic applications.

Biological Research

Biochemical Probes
The compound is also utilized as a biochemical probe to study interactions with biological macromolecules. Its ability to selectively bind to certain proteins makes it valuable for understanding enzyme mechanisms and cellular pathways. This application is crucial in drug discovery where understanding target interactions can lead to more effective therapeutic agents .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 3-bromo-2,4-dichloro-6-methylquinoline with structurally related halogenated quinolines:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications
3-Bromo-2,4-dichloro-6-methylquinoline	Not provided	C₁₀H₆BrCl₂N	~295.4	Br (C3), Cl (C2/C4), CH₃ (C6)	Medicinal intermediates, OLED materials
6-Bromo-4-chloro-2-methylquinoline	53364-85-5	C₁₀H₇BrClN	256.5	Br (C6), Cl (C4), CH₃ (C2)	Suzuki coupling precursor
6-Bromo-2-chloro-4,8-dimethylquinoline	89446-46-8	C₁₁H₉BrClN	270.5	Br (C6), Cl (C2), CH₃ (C4/C8)	Not specified
3-Bromo-2-methoxyquinoline	222317-29-5	C₁₀H₈BrNO	254.1	Br (C3), OCH₃ (C2)	Synthetic intermediate
6-Bromo-4-chloro-2-phenylquinoline	860195-69-3	C₁₅H₉BrClN	318.6	Br (C6), Cl (C4), Ph (C2)	Ligand in catalytic reactions

Key Observations :

• Substituent Effects: The position and type of halogens (Br vs. Cl) and alkyl/aryl groups influence reactivity. For example, 6-bromo-4-chloro-2-methylquinoline (CAS 53364-85-5) is a common precursor in cross-coupling reactions due to its accessible C4 chlorine , whereas methoxy or ethoxy substituents (e.g., 3-bromo-2-methoxyquinoline) enhance solubility for solution-phase synthesis .

Stability and Reactivity

• Crystal Packing: Compounds like 3-bromomethyl-2-chloro-6-(dibromomethyl)quinoline exhibit Br···Cl (3.49 Å) and Br···N (3.19 Å) interactions, which stabilize the solid-state structure but may reduce solubility .
• Reactivity: Chlorine at C4 in 6-bromo-4-chloro-2-methylquinoline is more labile than bromine, enabling selective functionalization .